ethyl 2-[1-methyl-8-(3-methylphenyl)-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purin-3-yl]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is an ester derivative of a purine imidazole, which are classes of compounds that have wide applications in medicinal chemistry .
Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of the purine and imidazole rings. These structures are aromatic and have delocalized electrons, which can contribute to the stability of the molecule .Chemical Reactions Analysis
Esters, in general, can undergo a variety of reactions. They can be hydrolyzed to carboxylic acids under acidic or basic conditions. They can also be reduced to form alcohols or aldehydes depending on the reducing agent .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. In general, esters have a pleasant smell and are often found in fruits and flowers .Scientific Research Applications
Synthesis and Biological Activity
Antimicrobial Activities
Research on the synthesis of 2-hydroxy-6-methyl-7-(arylamino)-1,7-dihydropurin-8-ones, which share a core purine structure similar to Ethyl 2-[4-methyl-6-(3-methylphenyl)-1,3-dioxo-7,8-dihydropurino[7,8-a]imidazol-2-yl]acetate, demonstrates the potential for antimicrobial applications. These compounds have been synthesized and shown to exhibit antimicrobial activities against both Gram-positive and Gram-negative bacteria, indicating a promising avenue for the development of new antimicrobial agents (Sharma, Sharma, & Rane, 2004).
Catalysis and Synthesis
The utilization of imidazolium-based ionic liquids in synthesis, such as in the efficient, one-pot, three-component synthesis of 2-aryl-4,5-diphenyl imidazoles under ultrasonic irradiation, presents a methodological relevance to the synthesis of complex heterocyclic compounds. This indicates the potential for innovative synthetic routes to compounds like Ethyl 2-[4-methyl-6-(3-methylphenyl)-1,3-dioxo-7,8-dihydropurino[7,8-a]imidazol-2-yl]acetate, leveraging the unique properties of ionic liquids (Zang, Su, Mo, Cheng, & Jun, 2010).
Chemical Characterization and Properties
- Crystal Structure Analysis: The detailed crystal structure analysis of related compounds, such as azilsartan methyl ester ethyl acetate hemisolvate, offers insights into the molecular geometry, bonding interactions, and potential reactivity of complex heterocyclic compounds. Understanding these structural details can be crucial for designing compounds with desired biological or chemical properties (Li, Liu, Zhu, Chen, & Sun, 2015).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
ethyl 2-[4-methyl-6-(3-methylphenyl)-1,3-dioxo-7,8-dihydropurino[7,8-a]imidazol-2-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5O4/c1-4-28-14(25)11-24-17(26)15-16(21(3)19(24)27)20-18-22(8-9-23(15)18)13-7-5-6-12(2)10-13/h5-7,10H,4,8-9,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYNISCBEGLZJEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C(=O)C2=C(N=C3N2CCN3C4=CC=CC(=C4)C)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.